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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B15609105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hoechst 33258 is a cell-permeable fluorescent dye that serves as a vital tool in molecular and

cellular biology.[1] It belongs to the bis-benzimide family of dyes, which bind specifically to the

minor groove of double-stranded DNA, with a preference for adenine-thymine (A-T) rich

regions.[2][3][4] Upon binding to DNA, the fluorescence of Hoechst 33258 increases

significantly, emitting a blue fluorescence with an emission maximum around 461 nm when

excited by ultraviolet (UV) light at approximately 352 nm.[1][4][5][6] This property makes it an

excellent nuclear counterstain for visualizing cell nuclei in both live and fixed cells.[1][3][7]

Common applications include fluorescence microscopy, flow cytometry for cell cycle analysis,

and apoptosis detection by identifying condensed pycnotic nuclei.[1][3][7]

Safety Precautions: Hoechst 33258 is a potential mutagen and possible carcinogen.[8][9][10] It

is imperative to handle the compound with appropriate safety measures. Always wear personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses. All handling of the

powdered dye and concentrated solutions should be performed in a chemical fume hood.[8][9]

[10]

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

Hoechst 33258 solutions.
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Parameter Value Solvent/Buffer Notes

Molecular Weight
~533.88 g/mol

(trihydrochloride)
-

Varies slightly based

on hydration state.[2]

[5]

Stock Solution Conc. 1 mg/mL to 10 mg/mL
High-purity water or

DMSO

A 1 mg/mL stock is

common for most

applications.[3][8][9]

Working Solution

Conc.
0.1 µg/mL to 10 µg/mL

Cell culture medium or

PBS

Concentration should

be optimized for

specific cell type and

application.[1][11]

Storage (Solid) -20°C -

Store desiccated and

protected from light.

[12]

Storage (Stock

Solution)

2-8°C (short-term, up

to 6 months) or -20°C

(long-term)

Water or DMSO

Protect from light.

Avoid repeated

freeze-thaw cycles.[8]

[11][12]

Storage (Working

Sol.)
Room Temperature

Culture medium or

PBS

Prepare fresh daily for

best results.[8][9][10]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Hoechst 33258
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution in high-purity water. This

concentration is suitable for subsequent dilution for most cell staining applications.

Materials:

Hoechst 33258 powder

High-purity, sterile distilled water
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Microcentrifuge tubes or amber vials

Vortex mixer

Calibrated analytical balance

Chemical fume hood

Procedure:

Weighing: In a chemical fume hood, carefully weigh out 10 mg of Hoechst 33258 powder.

Solubilization: Transfer the powder to a sterile microcentrifuge tube or an amber vial. Add 10

mL of high-purity, sterile distilled water to the tube to achieve a final concentration of 1

mg/mL.

Mixing: Cap the tube securely and vortex thoroughly until the dye is completely dissolved.

The solution should be a pale yellow color.[12]

Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,

single-use aliquots (e.g., 50-100 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots protected from light. For short-term storage, keep at 4°C for up to

six months.[8][10] For long-term storage, store at -20°C.[11][12]

Protocol 2: Preparation of a 1 µg/mL Working Solution
for Cell Staining
This protocol details the dilution of the 1 mg/mL stock solution to a typical working

concentration for staining live or fixed cells.

Materials:

1 mg/mL Hoechst 33258 stock solution

Phosphate-buffered saline (PBS) or complete cell culture medium

Sterile conical tube
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Procedure:

Thaw Stock Solution: If frozen, thaw an aliquot of the 1 mg/mL Hoechst 33258 stock solution

at room temperature, protected from light.

Dilution: This is a 1:1000 dilution. To prepare 10 mL of working solution, add 10 µL of the 1

mg/mL stock solution to 10 mL of PBS or your desired cell culture medium.

Mixing: Mix gently by inverting the tube or pipetting up and down. The working solution is

now ready for use.

Application: For staining, replace the cell culture medium with the Hoechst working solution

and incubate for 5-15 minutes at room temperature or 37°C.[12] Washing is typically not

required for specific staining.[12]

Usage: It is recommended to prepare the working solution fresh for each experiment as the

dye may precipitate or adsorb to the container over time.[8][12]

Workflow Diagram

Workflow for Hoechst 33258 Stock Solution Preparation
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Caption: Workflow for preparing a 1 mg/mL Hoechst 33258 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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